Cas no 2694746-00-2 (N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine)

• Product Name: N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine
• CAS No: 2694746-00-2
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5613514
• PubChem ID: 165943735
• Update Time: 2025-07-02

N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-33051296
• N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine
• 2694746-00-2

• Inchi： 1S/C10H12N2O4/c1-11-7-5-9-10(6-8(7)12(13)14)16-4-2-3-15-9/h5-6,11H,2-4H2,1H3
• InChI Key： MOCYAKIQLQLJBP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2OCCC1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.3Ų

Additional information on N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine

Introduction to N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine (CAS No. 2694746-00-2)

N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its chemical abstracts service number CAS No. 2694746-00-2, belongs to the benzodioxepine class, which is known for its potential biological activity. The presence of a nitro group and an amine functional group in its molecular structure contributes to its complex reactivity and interaction with biological targets.

The N-methyl substituent in the molecule plays a crucial role in modulating its pharmacokinetic profile. This modification can influence the compound's solubility, metabolic stability, and overall bioavailability, making it an attractive candidate for further development in drug design. The 8-nitro group is another key feature that often enhances the compound's interaction with biological receptors, potentially leading to stronger pharmacological effects.

Recent studies have highlighted the 3,4-dihydro-2H-1,5-benzodioxepin scaffold as a promising platform for developing novel therapeutic agents. Researchers have been particularly interested in its potential applications in treating neurological disorders and inflammatory conditions. The 7-amine moiety further extends the compound's versatility, allowing for diverse chemical modifications that can fine-tune its biological activity.

In the context of modern drug discovery, N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine has been investigated for its potential role in modulating neurotransmitter systems. Preliminary findings suggest that this compound may interact with serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Such interactions could make it a valuable candidate for developing treatments for depression, anxiety, and other mental health disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nitration reactions, are commonly employed to construct the benzodioxepine core. The introduction of the N-methyl group typically involves methylation reactions using reagents like methyl iodide or dimethyl sulfate under controlled conditions.

Once synthesized, N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the compound's molecular structure and purity. Additionally, computational chemistry methods are often employed to predict the compound's binding affinity to biological targets and to guide further structural optimization.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers are exploring various derivatives of N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-amine to enhance its pharmacological properties. For instance, modifications at the 7-amine position can alter its solubility and metabolic stability, while changes at the 8-nitro group can fine-tune its receptor binding affinity.

The benzodioxepine scaffold itself has a rich history in medicinal chemistry due to its structural similarity to established therapeutics. Compounds based on this scaffold have shown promise in treating a wide range of conditions, from pain management to central nervous system disorders. The unique combination of functional groups in N-methyl-8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-am ine positions it as a valuable starting point for developing novel drugs with improved efficacy and reduced side effects.

In conclusion, N-methyl-8-nitro-3,4-dihydro -2H -1 ,5 -benzodioxepin -7 -amine (CAS No. 2694746 -00 -2) is a structurally complex and pharmacologically interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activity makes it an attractive candidate for further development. As research in this area continues to advance , it is likely that new derivatives and applications for this compound will emerge , contributing to the development of innovative therapeutic strategies.